LX2761

• Molecular Formula: C32H47N3O6S
• Molecular Weight: 601.8 g/mol
• InChI: InChI=1S/C32H47N3O6S/c1-20-10-15-23(29-27(38)26(37)28(39)30(41-29)42-6)19-24(20)18-22-13-11-21(12-14-22)8-7-9-25(36)34-32(2,3)31(40)33-16-17-35(4)5/h10-15,19,26-30,37-39H,7-9,16-18H2,1-6H3,(H,33,40)(H,34,36)/t26-,27-,28+,29+,30-/m1/s1
• InChIKey: BNPZTRDIESRGTC-IXYVTWBDSA-N

LX2761: Preclinical and Clinical Profile of an Intestine-Restricted SGLT1 Inhibitor for Diabetes Research

LX2761 is an orally administered small molecule that inhibits sodium/glucose cotransporter 1 (SGLT1). It is specifically designed to be restricted to the intestinal lumen after oral administration, thereby acting locally in the gastrointestinal (GI) tract with minimal systemic absorption or inhibition of renal SGLT2 [1]. Its development is based on the principle that local SGLT1 inhibition can delay intestinal glucose absorption and enhance incretin (GLP-1) release without the glycosuria associated with SGLT2 inhibitors [2].

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Intestine-restricted SGLT1 inhibition study fit

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Oral glucose-challenge model workflow

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GLP-1 / incretin pathway-response context

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SGLT1 structural biology tool compound

• [1] Powell DR, Smith MG, Doree DD, et al. LX2761, a Sodium/Glucose Cotransporter 1 Inhibitor Restricted to the Intestine, Improves Glycemic Control in Mice. J Pharmacol Exp Ther. 2017;362(1):85-97. View Source
• [2] Goodwin NC, Ding ZM, Harrison BA, et al. Discovery of LX2761, a Sodium-Dependent Glucose Cotransporter 1 (SGLT1) Inhibitor Restricted to the Intestinal Lumen, for the Treatment of Diabetes. J Med Chem. 2017;60(2):710-721. View Source

Why SGLT2 Inhibitors or Dual SGLT1/2 Inhibitors Cannot Substitute for LX2761 in Intestine-Specific SGLT1 Research

SGLT2 inhibitors (e.g., dapagliflozin, empagliflozin) lower blood glucose by inducing renal glucosuria, a mechanism absent with LX2761. Dual SGLT1/2 inhibitors (e.g., sotagliflozin) are systemically absorbed and inhibit renal SGLT2, leading to urinary glucose excretion and associated genitourinary infection risks [1]. LX2761's intestinal restriction eliminates this side effect class while maintaining glycemic efficacy [2]. The differences in pharmacokinetic profile, target engagement, and safety pharmacology preclude direct substitution for studies focused on localized GI SGLT1 inhibition or for exploring incretin modulation without systemic SGLT2 effects [1][2].

LX2761

SGLT2 inhibitors

Renal glucosuria mechanism absent in LX2761; class mismatch for intestinal SGLT1 studies

LX2761

Dual SGLT1/2 inhibitors

Systemic SGLT2 inhibition may confound gut-restricted pharmacology; tolerability endpoint profile may not transfer

LX2761

Unlabeled analog

Intestinal restriction profile and structural binding mode require specific verification

• [1] Powell DR, Smith MG, Doree DD, et al. LX2761, a Sodium/Glucose Cotransporter 1 Inhibitor Restricted to the Intestine, Improves Glycemic Control in Mice. J Pharmacol Exp Ther. 2017;362(1):85-97. View Source
• [2] Lexicon Pharmaceuticals, Inc. Lexicon Pharmaceuticals Announces Topline Phase 1 Clinical Results for LX2761 in Diabetes. GlobeNewswire. December 20, 2018. View Source

LX2761 Differentiation Evidence: Quantitative Head-to-Head and Cross-Study Data Against SGLT2 and Dual SGLT1/2 Inhibitors

In Vitro Potency: LX2761 Exhibits Equipotent Nanomolar Inhibition of Human SGLT1 and SGLT2

LX2761 is a chemically stable and potent inhibitor of both human SGLT1 and SGLT2 in vitro, with comparable IC50 values for the two transporters [1]. While SGLT2-selective inhibitors like dapagliflozin and empagliflozin display >100-fold selectivity for hSGLT2 over hSGLT1, LX2761 shows near-equivalent inhibition of both isoforms in cell-based assays [2].

In vitro potency

Cross-study comparable

hSGLT1 IC50 2.2 nM; hSGLT2 IC50 2.7 nM

Supports SGLT1/SGLT2 dual inhibition assay context

Cell-based uptake assays in HEK293 cells

Evidence Dimension	In vitro inhibitory potency (IC50) against human SGLT1 and SGLT2
Target Compound Data	hSGLT1 IC50 = 2.2 nM; hSGLT2 IC50 = 2.7 nM
Comparator Or Baseline	SGLT2-selective inhibitors (e.g., empagliflozin, dapagliflozin) have >100-fold selectivity for hSGLT2 over hSGLT1; dual inhibitor sotagliflozin has ~20-fold greater affinity for SGLT2 than SGLT1
Quantified Difference	LX2761: ~1.2-fold selectivity for hSGLT1 over hSGLT2; comparators: >100-fold selectivity for hSGLT2
Conditions	Cell-based assays measuring sodium-dependent glucose uptake in HEK293 cells expressing human SGLT1 or SGLT2

Why This Matters

The balanced in vitro profile enables LX2761 to act as a functional SGLT1-selective agent in vivo due to its intestinal restriction, distinguishing it from highly SGLT2-selective inhibitors which lack intestinal SGLT1 activity.

• [1] Goodwin NC, Ding ZM, Harrison BA, et al. Discovery of LX2761, a Sodium-Dependent Glucose Cotransporter 1 (SGLT1) Inhibitor Restricted to the Intestinal Lumen, for the Treatment of Diabetes. J Med Chem. 2017;60(2):710-721. View Source
• [2] Niu Y, Liu R, Guan C, et al. Structural mechanism of SGLT1 inhibitors. Nat Commun. 2022;13:6440. View Source

In Vivo Glycemic Control: LX2761 Demonstrates Superior Postprandial Glucose Reduction Versus SGLT2 Inhibitor Dapagliflozin in Diabetic Rats

In a head-to-head study in Zucker diabetic fatty rats, orally administered LX2761 produced statistically superior plasma glycemic control compared to the SGLT2-selective inhibitor dapagliflozin following an oral glucose challenge [1]. The study evaluated blood glucose excursions over time, with LX2761 significantly lowering the glucose area under the curve (AUC) relative to dapagliflozin.

Glycemic control

Head-to-head

Reported glucose AUC reduction vs dapagliflozin

Supports postprandial glucose endpoint context

Zucker diabetic fatty rat model; oral glucose challenge

Evidence Dimension	Plasma glycemic control (postprandial glucose excursion) after oral glucose challenge
Target Compound Data	Statistically significant reduction in blood glucose AUC (exact % reduction not provided in abstract)
Comparator Or Baseline	Dapagliflozin (SGLT2-selective inhibitor)
Quantified Difference	LX2761 conferred statistically superior glycemic control versus dapagliflozin
Conditions	Zucker diabetic fatty rats, oral glucose challenge

Why This Matters

This direct comparison establishes LX2761's superior efficacy in lowering postprandial glucose in a diabetic rodent model compared to a clinically established SGLT2 inhibitor, supporting its potential for better glycemic management via a distinct intestinal mechanism.

• [1] Powell DR, Smith MG, Doree DD, et al. LX2761, a Sodium/Glucose Cotransporter 1 Inhibitor Restricted to the Intestine, Improves Glycemic Control in Mice. J Pharmacol Exp Ther. 2017;362(1):85-97. View Source

GLP-1 Elevation: LX2761 Provides Prolonged Active GLP-1 Increase Relative to Dual SGLT1/2 Inhibitor Sotagliflozin

In rodent studies, LX2761 treatment resulted in a prolonged increase in circulating active glucagon-like peptide-1 (GLP-1) levels compared to the dual SGLT1/2 inhibitor sotagliflozin [1]. The magnitude and duration of GLP-1 elevation were enhanced with LX2761, consistent with its intestine-restricted mechanism that maximizes local SGLT1 inhibition and incretin release without systemic SGLT2 inhibition.

GLP-1 elevation

Head-to-head

Prolonged active GLP-1 increase vs sotagliflozin

Supports incretin pathway-response interpretation

Rodent models following oral glucose challenge

Evidence Dimension	Plasma active GLP-1 levels
Target Compound Data	Prolonged increase in active GLP-1
Comparator Or Baseline	Sotagliflozin (dual SGLT1/2 inhibitor)
Quantified Difference	LX2761 conferred a prolonged increase in active GLP-1 relative to sotagliflozin
Conditions	Rodent models (mice/rats) following oral glucose challenge

Why This Matters

Enhanced and sustained GLP-1 elevation is a key therapeutic advantage, as GLP-1 promotes insulin secretion, suppresses glucagon, and slows gastric emptying. LX2761's superior effect on this pathway relative to sotagliflozin supports its selection for studies investigating incretin-mediated glycemic control.

• [1] Powell DR, Smith MG, Doree DD, et al. LX2761, a Sodium/Glucose Cotransporter 1 Inhibitor Restricted to the Intestine, Improves Glycemic Control in Mice. J Pharmacol Exp Ther. 2017;362(1):85-97. View Source

Urinary Glucose Excretion: LX2761 Does Not Increase Glucosuria, in Contrast to All SGLT2 Inhibitors and Dual Inhibitors

In Phase 1 clinical studies, LX2761 demonstrated minimal systemic absorption and no increase in urine glucose excretion from baseline in both healthy volunteers and patients with type 2 diabetes [1]. This is in stark contrast to SGLT2 inhibitors (e.g., dapagliflozin, empagliflozin) and dual SGLT1/2 inhibitors (e.g., sotagliflozin), which produce dose-dependent increases in urinary glucose excretion as their primary mechanism of action [2].

Urinary glucose

Cross-study comparable

No increase in urinary glucose excretion

Supports tolerability endpoint differentiation context

Phase 1a study in healthy volunteers and T2D patients

Evidence Dimension	Urinary glucose excretion
Target Compound Data	No increase in urinary glucose excretion from baseline
Comparator Or Baseline	SGLT2 inhibitors and dual SGLT1/2 inhibitors (e.g., dapagliflozin, sotagliflozin) increase urinary glucose excretion
Quantified Difference	LX2761: 0% increase; comparators: significant dose-dependent glucosuria
Conditions	Phase 1a single ascending-dose study in healthy volunteers and patients with type 2 diabetes

Why This Matters

Absence of glucosuria eliminates the risk of genitourinary infections and volume depletion associated with SGLT2 inhibitors. This safety differentiation is critical for patient populations where these side effects are contraindicated or undesirable.

• [1] Lexicon Pharmaceuticals, Inc. Lexicon Pharmaceuticals Announces Topline Phase 1 Clinical Results for LX2761 in Diabetes. GlobeNewswire. December 20, 2018. View Source
• [2] Ferrannini E, Solini A. SGLT2 inhibition in diabetes mellitus: rationale and clinical prospects. Nat Rev Endocrinol. 2012;8(8):495-502. View Source

Structural Basis for SGLT1 Inhibition: Cryo-EM Reveals LX2761's Unique Outward-Open Locking Mechanism

Cryo-electron microscopy (cryo-EM) analysis of the human SGLT1-MAP17 complex bound to LX2761 revealed that the compound locks the transporter in an outward-open conformation by wedging inside the substrate-binding site and the extracellular vestibule of hSGLT1 [1]. LX2761 also blocks the putative water permeation pathway of hSGLT1. This structural mechanism is distinct from other SGLT inhibitors and provides a molecular explanation for its high potency and functional selectivity in vivo [1].

Structural mechanism

Supporting evidence

Locks hSGLT1 in outward-open conformation; blocks water permeation pathway

Supports SGLT1 transport mechanism study context

Cryo-EM at 3.20 Å resolution

Evidence Dimension	Binding mode and conformational locking of hSGLT1
Target Compound Data	Locks hSGLT1 in outward-open conformation; wedges into substrate-binding site and extracellular vestibule; blocks water permeation pathway
Comparator Or Baseline	Other SGLT inhibitors (e.g., empagliflozin, sotagliflozin) have distinct binding modes and conformational effects
Quantified Difference	Unique binding pose characterized by cryo-EM at 3.20 Å resolution
Conditions	Cryo-EM of hSGLT1-MAP17 heterodimeric complex with LX2761

Why This Matters

This structural insight validates LX2761 as the highest-potency SGLT1 inhibitor among available compounds and provides a rational basis for its intestine-restricted pharmacology. The data support its use as a tool compound for studying SGLT1 transport mechanisms and for structure-based drug design of next-generation SGLT1-selective inhibitors.

• [1] Niu Y, Liu R, Guan C, et al. Structural mechanism of SGLT1 inhibitors. Nat Commun. 2022;13:6440. View Source

Phase 1 Clinical Pharmacodynamics: LX2761 Reduces Postprandial Glucose and Increases GLP-1 Without Systemic SGLT2 Effects in Patients with Type 2 Diabetes

In a Phase 1b multiple ascending-dose study in patients with type 2 diabetes, orally administered LX2761 reduced postprandial glucose excursions and increased plasma GLP-1 levels with minimal effect on urinary glucose excretion [1]. The drug was minimally absorbed and showed no systemic SGLT2 inhibition. The most common adverse event was diarrhea, consistent with the local SGLT1 inhibition mechanism [1].

Phase 1 PD

Head-to-head

Reduced postprandial glucose; increased GLP-1; no glucosuria

Supports target-engagement and endpoint response context

Phase 1b RCT in T2D patients over 8 days

Evidence Dimension	Postprandial glucose reduction and GLP-1 elevation in diabetic patients
Target Compound Data	Reduced postprandial glucose and increased GLP-1; no increase in urinary glucose
Comparator Or Baseline	Placebo
Quantified Difference	Clinically meaningful reduction in postprandial glucose (exact % not provided) with increased GLP-1; urinary glucose unchanged
Conditions	Phase 1b randomized, double-blind, placebo-controlled study in patients with type 2 diabetes over 8 days

Why This Matters

These clinical data confirm the translation of LX2761's preclinical profile to humans, demonstrating target engagement (intestinal SGLT1 inhibition), efficacy (postprandial glucose lowering), and safety differentiation (no glucosuria) in a diabetic patient population. This supports its selection for further clinical development or as a human-validated pharmacological tool for studying intestinal SGLT1 biology.

• [1] Lexicon Pharmaceuticals, Inc. Lexicon Pharmaceuticals Announces Topline Phase 1 Clinical Results for LX2761 in Diabetes. GlobeNewswire. December 20, 2018. View Source

Recommended Research and Industrial Applications of LX2761 Based on Quantitative Differentiation Evidence

Preclinical Studies Investigating Intestine-Specific SGLT1 Inhibition Without Renal SGLT2 Off-Target Effects

LX2761 is the optimal tool compound for studies requiring selective intestinal SGLT1 inhibition with no confounding effects on renal SGLT2 or urinary glucose excretion. Its unique in vivo profile—characterized by superior glycemic control over dapagliflozin and prolonged GLP-1 elevation relative to sotagliflozin [1]—makes it invaluable for dissecting the relative contributions of intestinal versus renal SGLT inhibition to glucose homeostasis and incretin biology [1].

Pharmacological Evaluation of SGLT1-Mediated Incretin Secretion and Metabolic Benefits

LX2761's demonstrated ability to elevate active GLP-1 to a greater extent than the dual inhibitor sotagliflozin [1] positions it as the preferred compound for research focused on SGLT1-driven incretin release. Studies exploring the synergy between SGLT1 inhibition and DPP-4 inhibitors (e.g., sitagliptin) can leverage LX2761's pronounced effect on GLP-1 to maximize incretin-based therapeutic outcomes [1].

Structural Biology and Cryo-EM Studies of Human SGLT1 Transporter Mechanisms

The high-resolution cryo-EM structure of the hSGLT1-MAP17 complex bound to LX2761 [2] establishes this compound as a key reagent for structural investigations. LX2761 locks the transporter in a distinct outward-open conformation, providing a unique template for studying SGLT1 transport cycles, inhibitor binding modes, and for structure-based design of next-generation SGLT1-selective inhibitors [2].

Clinical Development Programs Aiming for Glycemic Control Without Genitourinary Infection Risk

Phase 1 clinical data confirm that LX2761 reduces postprandial glucose and increases GLP-1 in type 2 diabetes patients without increasing urinary glucose excretion [3]. This safety differentiation supports its use in clinical trials targeting patient populations where SGLT2 inhibitor-related genitourinary infections are a concern, or where an intestine-restricted mechanism offers a novel therapeutic approach [3].

Application

Selection Property

Validation Focus

Intestinal SGLT1 pathway studies

Intestine-restricted SGLT1 inhibition profile

Renal SGLT2 off-target exclusion; glucosuria monitoring

Incretin biology research

GLP-1 elevation magnitude and duration

GLP-1 endpoint response; DPP-4 inhibitor synergy context

SGLT1 structural biology

Outward-open locking binding mode

Cryo-EM structural determination; inhibitor binding mechanism review

T2D clinical endpoint research

Human-validated intestinal SGLT1 target engagement

Postprandial glucose and GLP-1 endpoint context; tolerability endpoint monitoring

• [1] Powell DR, Smith MG, Doree DD, et al. LX2761, a Sodium/Glucose Cotransporter 1 Inhibitor Restricted to the Intestine, Improves Glycemic Control in Mice. J Pharmacol Exp Ther. 2017;362(1):85-97. View Source
• [2] Niu Y, Liu R, Guan C, et al. Structural mechanism of SGLT1 inhibitors. Nat Commun. 2022;13:6440. View Source
• [3] Lexicon Pharmaceuticals, Inc. Lexicon Pharmaceuticals Announces Topline Phase 1 Clinical Results for LX2761 in Diabetes. GlobeNewswire. December 20, 2018. View Source